8-Chloro-2-cyclobutylphthalazin-1-one

• IUPAC Name: 8-chloro-2-cyclobutylphthalazin-1-one
• InChI: InChI=1S/C12H11ClN2O/c13-10-6-1-3-8-7-14-15(9-4-2-5-9)12(16)11(8)10/h1,3,6-7,9H,2,4-5H2
• InChI Key: YCYNRASUROVSSR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)N2C(=O)C3=C(C=CC=C3Cl)C=N2
• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol

Description

8-Chloro-2-cyclobutylphthalazin-1-one is a heterocyclic organic compound featuring a phthalazine core substituted with a chlorine atom at the 8-position and a cyclobutyl group at the 2-position. The phthalazinone scaffold is known for its pharmacological relevance, particularly in kinase inhibition and anticancer research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Chloro-2-cyclobutylphthalazin-1-one typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of 2-cyclobutylphthalazin-1-one with a chlorinating agent such as thionyl chloride or phosphorus pentachloride. The reaction is usually carried out in an inert solvent like dichloromethane or chloroform at a temperature range of 0-50°C to ensure the selective chlorination at the desired position.

Industrial Production Methods: For industrial-scale production, the synthesis process is optimized to enhance yield and purity. This often involves the use of continuous flow reactors, which allow for better control over reaction parameters and scalability. The use of high-purity reagents and solvents, along with advanced purification techniques such as recrystallization and chromatography, ensures the production of high-quality 8-Chloro-2-cyclobutylphthalazin-1-one.

Chemical Reactions Analysis

Types of Reactions: 8-Chloro-2-cyclobutylphthalazin-1-one undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides under suitable conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, which may exhibit distinct biological activities.

Coupling Reactions: It can participate in coupling reactions like Suzuki-Miyaura coupling, where the chlorine atom is replaced by an aryl or alkyl group using palladium catalysts and boronic acids.

Common Reagents and Conditions:

Substitution Reactions: Nucleophiles (e.g., amines, thiols), solvents (e.g., ethanol, DMF), and bases (e.g., sodium hydroxide, potassium carbonate).

Oxidation: Oxidizing agents (e.g., hydrogen peroxide, potassium permanganate), solvents (e.g., acetic acid, water).

Reduction: Reducing agents (e.g., sodium borohydride, lithium aluminum hydride), solvents (e.g., ethanol, THF).

Major Products: The major products formed from these reactions include various substituted phthalazinones, which may possess enhanced or modified biological activities.

Scientific Research Applications

Chemistry: It serves as a valuable intermediate in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits antimicrobial and antifungal properties, making it a candidate for developing new therapeutic agents.

Medicine: Research has shown its potential as an anticancer agent, with studies indicating its ability to inhibit the proliferation of certain cancer cell lines.

Industry: It is used in the development of novel materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 8-Chloro-2-cyclobutylphthalazin-1-one involves its interaction with specific molecular targets within biological systems. The compound is known to inhibit certain enzymes and receptors, leading to the disruption of critical cellular pathways. For instance, it may act as an inhibitor of cyclooxygenase-2 (COX-2), thereby reducing inflammation and pain. Additionally, its ability to bind to DNA and interfere with replication processes makes it a potential anticancer agent.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs include:

Compound Name	CAS Number	Substituents	Key Features
4-(4-Chlorobenzyl)phthalazin-1(2H)-one	53242-88-9	4-Chlorobenzyl at position 4	Aromatic substituent; higher lipophilicity
6-(tert-Butyl)-8-fluorophthalazin-1(2H)-one	1242156-59-7	tert-Butyl at position 6; fluorine at 8	Steric hindrance (tert-butyl); halogen variability
(Z)-3-(4-Chlorobenzylidene)isobenzofuran-1(3H)-one	105279-16-1	Chlorobenzylidene fused to isobenzofuran	Conjugated system; isomer-specific activity

Key Observations :

• Chlorine vs. Fluorine : The 8-chloro substituent in the target compound confers greater electronegativity and metabolic stability compared to 8-fluoro derivatives (e.g., 1242156-59-7). Chlorine’s larger atomic size may enhance π-π stacking in protein binding .
• Cyclobutyl vs. This could impact selectivity in enzyme inhibition .
• Ring Systems: Compounds like 105279-16-1 feature fused isobenzofuran rings, enabling extended conjugation and altered electronic properties compared to phthalazinones.

Physicochemical Properties

While exact data (e.g., solubility, logP) are unavailable in the provided evidence, inferences can be made:

• Lipophilicity : The tert-butyl group in 1242156-59-7 increases hydrophobicity, whereas the cyclobutyl group in the target compound balances steric effects with moderate polarity.
• Stability: Chlorinated derivatives (e.g., 53242-88-9) are less prone to oxidative metabolism than non-halogenated analogs, a trait shared with 8-Chloro-2-cyclobutylphthalazin-1-one .